Cas no 19878-42-3 (Azacyclotridecan-2-one, 1-benzoyl-)

• Product Name: Azacyclotridecan-2-one, 1-benzoyl-
• CAS No: 19878-42-3
• MF: C₁₉H₂₇NO₂
• MW: 301.423185586929
• CID: 1390317
• PubChem ID: 7113008
• Update Time: 2025-04-20

Azacyclotridecan-2-one, 1-benzoyl- Chemical and Physical Properties

Names and Identifiers

• Azacyclotridecan-2-one, 1-benzoyl-
• 1-benzoyl-azacyclotridecan-2-one
• SCHEMBL9874977
• 19878-42-3
• DTXSID70427785

• Inchi： 1S/C19H27NO2/c21-18-15-11-6-4-2-1-3-5-7-12-16-20(18)19(22)17-13-9-8-10-14-17/h8-10,13-14H,1-7,11-12,15-16H2
• InChI Key： YUZSWTAALKJGRJ-UHFFFAOYSA-N
• SMILES： O=C1CCCCCCCCCCCN1C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 301.204179104g/mol
• Monoisotopic Mass: 301.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 37.4Ų